Cas no 2149514-52-1 (tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate)
2149514-52-1 structure
Product Name:tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate
CAS No:2149514-52-1
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD30657301
CID:5612334
PubChem ID:155978495
Update Time:2023-11-25
tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
- EN300-3538596
- 2149514-52-1
- 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 1,1-dimethylethyl ester
- tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate
-
- MDL: MFCD30657301
- Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(14)13-7-8-15-9-12(13)5-4-6-12/h4-9H2,1-3H3
- InChI Key: RQEHGUYQGBKBMB-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)C2(C1)CCC2
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 315.8±35.0 °C(Predicted)
- pka: -1.60±0.20(Predicted)
tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3538596-1g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 93% | 1g |
$1229.0 | 2023-09-03 | |
| Enamine | EN300-3538596-5g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 93% | 5g |
$3562.0 | 2023-09-03 | |
| Enamine | EN300-3538596-10g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 93% | 10g |
$5283.0 | 2023-09-03 | |
| Enamine | EN300-3538596-0.05g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 0.05g |
$285.0 | 2025-03-18 | |
| Enamine | EN300-3538596-0.1g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 0.1g |
$426.0 | 2025-03-18 | |
| Enamine | EN300-3538596-0.25g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 0.25g |
$607.0 | 2025-03-18 | |
| Enamine | EN300-3538596-0.5g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 0.5g |
$959.0 | 2025-03-18 | |
| Enamine | EN300-3538596-1.0g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 1.0g |
$1229.0 | 2025-03-18 | |
| Enamine | EN300-3538596-2.5g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 2.5g |
$2408.0 | 2025-03-18 | |
| Enamine | EN300-3538596-5.0g |
tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate |
2149514-52-1 | 95.0% | 5.0g |
$3562.0 | 2025-03-18 |
tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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